Cas no 338408-96-1 (4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide)

• Product Name: 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide
• CAS No: 338408-96-1
• MF: C₈H₄Cl₂N₂S₂
• MW: 263.166756629944
• MDL: MFCD00173588
• CID: 4713017
• Update Time: 2025-07-16

4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-1,2,3-thiadiazole-5-thiol
• 4-(2,4-dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide
• SBB102633
• RP14812
• 4-(2,4-dichlorophenyl)-2H-thiadiazole-5-thione
• 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide

• MDL： MFCD00173588
• Inchi： 1S/C8H4Cl2N2S2/c9-4-1-2-5(6(10)3-4)7-8(13)14-12-11-7/h1-3,12H
• InChI Key： JZNLYVAPABTNEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=S)SNN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Topological Polar Surface Area: 81.8

Experimental Properties

• Melting Point: 69-71°C

Additional information on 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide

4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide (CAS No. 338408-96-1): A Comprehensive Overview

4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide (CAS No. 338408-96-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of thiadiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities.

The chemical structure of 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide is characterized by a thiadiazole ring system substituted with a 2,4-dichlorophenyl group and a hydrosulfide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, which contributes to its stability and reactivity. The 2,4-dichlorophenyl group adds lipophilicity and enhances the molecule's ability to interact with biological targets.

Recent studies have highlighted the potential of 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide in various therapeutic applications. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibited potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in metabolic pathways.

In addition to its antimicrobial properties, 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide has shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve inducing apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

The hydrosulfide moiety in 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide plays a crucial role in its biological activity. Sulfur-containing compounds are known for their ability to form disulfide bonds and participate in redox reactions. This property makes them valuable in drug design for targeting redox-sensitive pathways in cells. For instance, a study published in the Journal of Biological Chemistry in 2019 found that the hydrosulfide group in this compound can modulate the activity of thioredoxin reductase, an enzyme involved in maintaining cellular redox balance.

The synthesis of 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 2-aminothiophenol with 2-chloroacetyl chloride followed by cyclization with sodium azide to form the thiadiazole ring. The final step involves the reduction of the azido group to form the hydrosulfide moiety using hydrogen gas and palladium on carbon as a catalyst. This synthetic method has been reported to yield high-purity product with good overall yields.

The physicochemical properties of 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide are also important for its potential use as a pharmaceutical agent. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. This solubility profile can be advantageous for formulation purposes but may require further optimization for oral or parenteral administration.

In conclusion, 4-(2,4-Dichlorophenyl)-1,2,3-thiadiazol-5-ylhydrosulfide (CAS No. 338408-96-1) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and functional groups make it an attractive candidate for drug development in areas such as antimicrobial therapy and cancer treatment. Ongoing research continues to explore its mechanisms of action and potential clinical applications.